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Compound of Interest

Compound Name: Ethyl 2-naphthoate

CAS No.: 3007-91-8

Cat. No.: B1671630

Get Quote

Ethyl 2-naphthoate, also known as ethyl naphthalene-2-carboxylate, is an aromatic ester

characterized by a naphthalene core functionalized with an ethyl ester group at the C2 position.

This structure imparts a unique combination of rigidity, hydrophobicity, and chemical reactivity

that underpins its utility.

The planar, electron-rich naphthalene ring system is a well-known fluorophore and a common

scaffold in medicinal chemistry. The ethyl ester group provides a reactive handle for further

chemical modification, such as hydrolysis to the corresponding carboxylic acid or amidation to

form novel derivatives. Understanding these fundamental properties is the first step in

leveraging this compound for advanced applications.

Table 1: Key Physicochemical Properties of Ethyl 2-Naphthoate
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Property Value Source(s)

Molecular Formula C₁₃H₁₂O₂ [1][2]

Molecular Weight 200.23 g/mol [1][2]

CAS Number 3007-91-8 [1][2]

IUPAC Name
ethyl naphthalene-2-

carboxylate
[2]

Melting Point 32 °C [3]

Boiling Point 304 °C [3]

Density 1.117 g/mL [3]

Appearance White to off-white solid or liquid [3][4]

Synthesis and Purification: A Protocol Built on
Trustworthiness
The reliable synthesis of ethyl 2-naphthoate is critical for ensuring the validity of downstream

experiments. The most common and robust laboratory-scale method is the Fischer

esterification of 2-naphthoic acid. This acid-catalyzed reaction with ethanol is an equilibrium-

driven process, necessitating strategic choices to maximize yield.

Causality in Experimental Design
Choice of Catalyst: A strong acid catalyst, such as sulfuric acid (H₂SO₄), is used to protonate

the carbonyl oxygen of the carboxylic acid. This crucial step increases the electrophilicity of

the carbonyl carbon, making it more susceptible to nucleophilic attack by the weakly

nucleophilic ethanol.

Driving the Equilibrium: To achieve a high yield, the equilibrium must be shifted towards the

product side, in accordance with Le Châtelier's principle. This is accomplished by using a

large excess of one reactant (ethanol, which also serves as the solvent) and/or by removing

the water byproduct as it forms.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://webbook.nist.gov/cgi/inchi?ID=C3007918&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-naphthoate
https://webbook.nist.gov/cgi/inchi?ID=C3007918&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-naphthoate
https://webbook.nist.gov/cgi/inchi?ID=C3007918&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-naphthoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-naphthoate
http://www.stenutz.eu/chem/solv6%20(2).php?name=ethyl+2-naphthoate
http://www.stenutz.eu/chem/solv6%20(2).php?name=ethyl+2-naphthoate
http://www.stenutz.eu/chem/solv6%20(2).php?name=ethyl+2-naphthoate
http://www.stenutz.eu/chem/solv6%20(2).php?name=ethyl+2-naphthoate
https://www.sigmaaldrich.com/HK/zh/product/aldrich/s561487
https://www.benchchem.com/product/b1671630/docs?utm_src=pdf-body#core-molecular-identity-and-physicochemical-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671630?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification Strategy: The workup procedure is designed to systematically remove the

catalyst, unreacted carboxylic acid, and excess ethanol. A wash with sodium bicarbonate

solution neutralizes the acidic catalyst and deprotonates any remaining 2-naphthoic acid,

converting it to its water-soluble sodium salt, which is then easily removed in the aqueous

phase.

Detailed Experimental Protocol: Fischer Esterification
Objective: To synthesize and purify ethyl 2-naphthoate from 2-naphthoic acid.

Materials:

2-Naphthoic acid (1.0 eq)

Anhydrous Ethanol (20.0 eq, serves as reactant and solvent)

Concentrated Sulfuric Acid (0.1 eq, catalyst)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Diethyl ether or Ethyl acetate (for extraction)

Procedure:

Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 2-naphthoic

acid and anhydrous ethanol.

Catalyst Addition: While stirring, slowly and carefully add concentrated sulfuric acid to the

mixture.

Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction

progress via Thin Layer Chromatography (TLC).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1671630/docs?utm_src=pdf-body#core-molecular-identity-and-physicochemical-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671630?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Removal: After the reaction is complete, allow the mixture to cool to room

temperature. Remove the bulk of the excess ethanol using a rotary evaporator.

Extraction & Wash: Dissolve the residue in diethyl ether. Transfer the solution to a separatory

funnel and wash sequentially with: a. Water (2x) b. Saturated sodium bicarbonate solution

(2x, or until no more CO₂ evolution is observed) c. Brine (1x)

Drying & Filtration: Dry the separated organic layer over anhydrous magnesium sulfate. Filter

to remove the drying agent.

Final Concentration: Remove the solvent from the filtrate via rotary evaporation to yield the

crude ethyl 2-naphthoate.

Purification (Optional): If necessary, purify the crude product by vacuum distillation or column

chromatography.

Synthesis Workflow Diagram
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Figure 1: Synthesis and Purification Workflow
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Caption: Figure 1: Synthesis and Purification Workflow
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Analytical Validation and Quality Control
Confirming the identity and purity of a synthesized compound is a non-negotiable step for

scientific integrity. A multi-technique approach ensures a self-validating system.

Mass Spectrometry (MS): Provides definitive confirmation of the molecular weight. For ethyl
2-naphthoate, Electron Ionization (EI) mass spectrometry will show a prominent molecular

ion (M⁺) peak at m/z 200.[1][2] Key fragmentation patterns, such as the loss of the ethoxy

group (-OC₂H₅) leading to a peak at m/z 155, further validate the structure.[2]

Infrared (IR) Spectroscopy: IR spectroscopy confirms the presence of key functional groups.

The spectrum of ethyl 2-naphthoate will be dominated by a strong C=O stretching vibration

for the ester at approximately 1710-1730 cm⁻¹. Other characteristic peaks include C-O

stretches and aromatic C-H and C=C vibrations.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide the most

detailed structural information, confirming the connectivity of all atoms in the molecule.

Applications in Drug Discovery and Development
Ethyl 2-naphthoate is more than a simple chemical; it is an enabling tool for medicinal

chemists and drug development professionals.

Scaffold for Synthesis: The naphthalene core is a privileged structure in drug design,

appearing in numerous approved drugs. Ethyl 2-naphthoate serves as a readily available

starting material for the synthesis of complex pharmaceutical agents, including potential anti-

inflammatory or anti-cancer compounds.[5]

Prodrug Strategies: The ester functionality can be incorporated into prodrug designs.[6] A

drug with poor solubility or an unfavorable pharmacokinetic profile can be chemically

modified with a naphthoate ester to enhance its properties, such as membrane permeability,

with the ester being cleaved in vivo by metabolic esterases to release the active drug.

Fragment-Based Drug Discovery (FBDD): With a molecular weight of 200.23 g/mol , ethyl 2-
naphthoate fits perfectly within the "Rule of Three" criteria for a fragment. It can be used in

screening campaigns to identify initial low-affinity binders to a biological target, which can

then be optimized into potent lead compounds.
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Fluorescent Probes: The inherent fluorescence of the naphthalene ring allows for the

development of fluorescent probes and labels. By chemically linking ethyl 2-naphthoate to

other molecules, researchers can track their distribution and interactions within biological

systems.

Figure 2: Role in Drug Discovery

Key Application Areas

Ethyl 2-Naphthoate
(MW = 200.23)

Synthesis Scaffold Prodrug Moiety Fragment for FBDD

Complex API
(e.g., Anti-inflammatory)

Active Drug
(in vivo release) Lead Compound

Click to download full resolution via product page

Caption: Figure 2: Role in Drug Discovery

Safety, Handling, and Storage
Proper handling of any chemical reagent is paramount for laboratory safety.

GHS Hazards: Ethyl 2-naphthoate is classified as an irritant. It is known to cause skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2]

Handling: Always handle this compound in a well-ventilated fume hood. Wear appropriate

Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-

resistant gloves.[7][8] Avoid inhalation of dust or vapors and prevent contact with skin and

eyes.[8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[9] Keep

away from strong oxidizing agents and bases.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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